Cas no 1462863-96-2 (3-(Aminomethyl)-3-methoxy-1lambda6-thiane-1,1-dione)

• Product Name: 3-(Aminomethyl)-3-methoxy-1lambda6-thiane-1,1-dione
• CAS No: 1462863-96-2
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5743867
• PubChem ID: 66071754
• Update Time: 2025-10-21

3-(Aminomethyl)-3-methoxy-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• AKOS015414479
• EN300-1293823
• CS-0352220
• 1462863-96-2
• 3-(Aminomethyl)-3-methoxy-1lambda6-thiane-1,1-dione
• 3-(Aminomethyl)-3-methoxytetrahydro-2h-thiopyran 1,1-dioxide
• 2H-Thiopyran-3-methanamine, tetrahydro-3-methoxy-, 1,1-dioxide

• Inchi： 1S/C7H15NO3S/c1-11-7(5-8)3-2-4-12(9,10)6-7/h2-6,8H2,1H3
• InChI Key： GFSFSHPUXQHPLV-UHFFFAOYSA-N
• SMILES： S1(CCCC(CN)(C1)OC)(=O)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 363.8±27.0 °C(Predicted)
• pka: 9.54±0.29(Predicted)

Additional information on 3-(Aminomethyl)-3-methoxy-1lambda6-thiane-1,1-dione

3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione: A Promising Compound in Chemical and Biological Research

3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione (CAS No. 1462863-96-2) is a unique and versatile compound that has garnered significant attention in the fields of chemical and biological research. This compound, characterized by its distinct structural features, has shown potential in various applications, including drug development, materials science, and biochemistry. This article aims to provide a comprehensive overview of 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione, highlighting its chemical properties, recent research findings, and potential applications.

Chemical Structure and Properties

3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione is a sulfur-containing heterocyclic compound with a molecular formula of C₇H₁₀N₂O₃S. The compound features a thiane ring with a methoxy group and an aminomethyl group attached to the same carbon atom. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and versatile in various chemical reactions.

The thiane ring in 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione is known for its stability and resistance to oxidation. The methoxy group enhances the solubility of the compound in polar solvents, while the aminomethyl group provides nucleophilic sites for further chemical modifications. These properties make 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione an attractive candidate for use in synthetic chemistry and drug design.

Synthesis and Preparation

The synthesis of 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione can be achieved through several methods, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 3-methoxythiirane with an appropriate amine derivative under controlled conditions. This method typically yields high-purity products with good yields.

An alternative synthetic route involves the cyclization of a suitable precursor molecule followed by functional group modifications. This approach allows for greater control over the final product's structure and can be tailored to produce derivatives with specific properties. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these synthetic processes.

Biological Activity and Applications

3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione has shown promising biological activity in several areas of research. One notable application is its potential as a lead compound in drug discovery. Studies have demonstrated that this compound exhibits significant anti-inflammatory properties, making it a candidate for the development of new therapeutic agents for inflammatory diseases.

In addition to its anti-inflammatory effects, 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione has been investigated for its antimicrobial activity. Research has shown that it possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. These findings suggest that the compound could be developed into novel antibiotics to combat multidrug-resistant bacterial infections.

Clinical Trials and Future Prospects

The potential therapeutic applications of 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione have led to several preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound demonstrating good safety profiles and efficacy in treating various conditions.

Ongoing research is focused on optimizing the pharmacokinetic properties of 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione, such as improving its bioavailability and reducing potential side effects. Advanced computational methods are being employed to predict the behavior of the compound in biological systems and guide the design of more effective derivatives.

Molecular Mechanisms and Target Identification

To better understand the biological activity of 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione, researchers have conducted extensive studies on its molecular mechanisms. These investigations have revealed that the compound interacts with specific cellular targets involved in inflammatory pathways and microbial growth inhibition.

Molecular docking studies have identified key binding sites on target proteins where 3-(Aminomethyl)-3-methoxy-1λ⁶-thiane-1,1-dione binds with high affinity. This binding disrupts critical protein-protein interactions or enzymatic activities, leading to the observed biological effects. Further research is needed to fully elucidate these mechanisms and identify additional targets for therapeutic intervention.

Sustainability and Environmental Impact strong> p > p >In addition to its potential therapeutic applications , considerations regarding the sustainability and environmental impact of producing compounds like 3 -( Aminomethyl ) - 3 - methoxy - 1 λ ^ 6 - thiane - １ , １ - dione strong > are increasingly important . Efforts are being made to develop greener synthetic routes that minimize waste generation , reduce energy consumption , and utilize renewable resources . These sustainable practices not only benefit the environment but also contribute to cost-effective production processes . p > p >< strong >Conclusion strong > p > p >< strong > ３ -( Aminomethyl ) - ３ - methoxy - １ λ ^ ６ - thiane - １ , １ - dione strong > ( CAS No . １４６２８６３ - ９６ - ２ ) represents a promising compound with diverse applications in chemical , biological , and pharmaceutical research . Its unique chemical structure endows it with valuable properties that make it suitable for various uses , including drug development , materials science , and biochemistry . Ongoing research continues to uncover new insights into its biological activity , molecular mechanisms , and potential therapeutic applications . As scientific understanding advances , this compound is poised to play a significant role in addressing unmet medical needs and contributing to sustainable practices in chemical synthesis . p > article > response >